2-Chloro-5-(4-chloro-3-methylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-5-(4-chloro-3-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H10Cl2O2/c1-8-6-9(2-4-12(8)15)10-3-5-13(16)11(7-10)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: LSPNZUBNZMYRJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=C(C=C2)Cl)C(=O)O)Cl
• Molecular Formula: C14H10Cl2O2
• DSSTOX Substance ID: DTXSID20690402
• Molecular Weight: 281.1 g/mol
• CAS RN: 1261987-25-0

Description

2-Chloro-5-(4-chloro-3-methylphenyl)benzoic acid, 95% (2C5C4C3MPA) is a synthetic organic compound that is used in a variety of scientific research applications. It is a white to off-white crystalline solid, with a molecular weight of 279.58 g/mol and a melting point of 159-161 °C. 2C5C4C3MPA is a versatile compound that has been used in a number of studies, ranging from the synthesis of new compounds to the study of physiological and biochemical processes.

Scientific Research Applications

2-Chloro-5-(4-chloro-3-methylphenyl)benzoic acid, 95% has been used in a variety of scientific research applications, including the synthesis of new compounds, the study of biochemical processes, and the development of new drugs. For example, 2-Chloro-5-(4-chloro-3-methylphenyl)benzoic acid, 95% has been used in the synthesis of a new class of benzimidazolium salts, which have potential applications in the treatment of cancer and other diseases. Additionally, 2-Chloro-5-(4-chloro-3-methylphenyl)benzoic acid, 95% has been used in the study of biochemical processes, such as the metabolism of glucose and the production of hormones. Finally, 2-Chloro-5-(4-chloro-3-methylphenyl)benzoic acid, 95% has been used in the development of new drugs, such as anti-inflammatory agents and anticonvulsants.

Mechanism of Action

2-Chloro-5-(4-chloro-3-methylphenyl)benzoic acid, 95% is believed to act as an inhibitor of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins and other inflammatory mediators. The mechanism of action of 2-Chloro-5-(4-chloro-3-methylphenyl)benzoic acid, 95% is not fully understood, but it is believed to bind to the active site of the COX enzyme, preventing the enzyme from producing prostaglandins.
Biochemical and Physiological Effects
2-Chloro-5-(4-chloro-3-methylphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to inhibit the production of prostaglandins, which are involved in inflammation and pain. Additionally, 2-Chloro-5-(4-chloro-3-methylphenyl)benzoic acid, 95% has been shown to inhibit the production of other inflammatory mediators, such as leukotrienes and thromboxanes. Finally, 2-Chloro-5-(4-chloro-3-methylphenyl)benzoic acid, 95% has been shown to have an anticonvulsant effect, which may be useful in the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(4-chloro-3-methylphenyl)benzoic acid, 95% has several advantages for use in laboratory experiments. For example, it is a relatively inexpensive compound, and it is relatively easy to synthesize and purify. Additionally, 2-Chloro-5-(4-chloro-3-methylphenyl)benzoic acid, 95% is stable in a variety of solvents, and it is not toxic. However, there are some limitations to the use of 2-Chloro-5-(4-chloro-3-methylphenyl)benzoic acid, 95% in laboratory experiments. For example, it is not soluble in water, and it has a low solubility in organic solvents. Additionally, 2-Chloro-5-(4-chloro-3-methylphenyl)benzoic acid, 95% is not very stable in alkaline solutions, and it is easily oxidized in the presence of air.

Future Directions

Given the versatile nature of 2-Chloro-5-(4-chloro-3-methylphenyl)benzoic acid, 95%, there are many potential future directions for its use. For example, it could be used in the development of new drugs, such as anti-inflammatory agents and anticonvulsants. Additionally, it could be used in the study of biochemical processes, such as the metabolism of glucose and the production of hormones. Furthermore, it could be used in the synthesis of new compounds, such as benzimidazolium salts, which have potential applications in the treatment of cancer and other diseases. Finally, it could be used in the study of physiological processes, such as inflammation and pain.

Synthesis Methods

2-Chloro-5-(4-chloro-3-methylphenyl)benzoic acid, 95% can be synthesized by a two-step method. The first step involves the reaction of 4-chloro-3-methylphenol with 2-chlorobenzoic acid in the presence of sulfuric acid. This reaction yields 2-chloro-5-(4-chloro-3-methylphenyl)benzoic acid (2-Chloro-5-(4-chloro-3-methylphenyl)benzoic acid, 95%). The second step involves the purification of the compound by recrystallization from aqueous ethanol. This yields an analytical grade of 2-Chloro-5-(4-chloro-3-methylphenyl)benzoic acid, 95% with a purity of 95%.